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Compound of Interest

Compound Name: 6-ROX

Cat. No.: B559604 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents like 6-ROX (6-Carboxy-X-rhodamine) is critical for ensuring laboratory safety

and the integrity of experimental outcomes. This guide provides immediate, essential safety

protocols, logistical information, and detailed operational and disposal plans for 6-ROX.

Hazard Identification and Safety Data
6-ROX is a fluorescent dye commonly used in molecular biology for labeling nucleic acids and

proteins.[1][2] While some safety data sheets (SDS) indicate that it is not classified as a

dangerous substance or mixture according to the Globally Harmonized System (GHS), it is still

recommended to handle all chemicals with caution.[3] One SDS classifies it as an irritant and

harmful if swallowed or in contact with skin.[4]
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Parameter Information Source

Product Name
6-ROX, SE (6-Carboxy-X-

rhodamine, succinimidyl ester)
[3][4]

CAS Number 216699-36-4 [3][4]

Molecular Formula C37H33N3O7 [4]

Molecular Weight 631.7 g/mol [4]

GHS Hazard Statements

H302, H312, H315, H333:

Harmful if swallowed or in

contact with skin. May be a

respiratory irritant if inhaled.

[4]

Storage Conditions
Store at -20°C, desiccated and

protected from light.
[4][5]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following personal protective

equipment is mandatory when handling 6-ROX.

1. Eye and Face Protection:

Safety Glasses with Side Shields: As a minimum requirement to protect against flying

particles.[6]

Tight-sealing Safety Goggles: Recommended for providing better protection against

splashes.[3]

Face Shield: Should be worn in addition to safety goggles when there is a significant risk of

splashing, for instance, when handling bulk quantities or preparing stock solutions.[3][7]

2. Skin and Body Protection:

Laboratory Coat: A standard lab coat is required to protect clothing and skin from potential

spills.[6][7]
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Gloves: Disposable nitrile gloves are the minimum requirement for incidental contact.[6] If

direct contact occurs, gloves should be removed immediately, and hands should be washed

thoroughly before putting on a new pair.

Long Pants and Closed-toe Shoes: These are mandatory to protect the lower body and feet

from potential spills and dropped objects.[6]

3. Respiratory Protection:

While not always required for handling small quantities in a well-ventilated area, a respirator

(e.g., N95) may be necessary when working with the powdered form of 6-ROX or in

situations where dust or aerosols may be generated.[7] Work should ideally be conducted in

a chemical fume hood to minimize inhalation risks.[3]

Operational Protocol: From Receipt to Disposal
Adherence to a standardized workflow is crucial for the safe and effective use of 6-ROX in the

laboratory.

Experimental Workflow for Handling 6-ROX
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Caption: Workflow for the safe handling and disposal of 6-ROX.
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Disposal Plan
Proper disposal of 6-ROX and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance. All waste associated with 6-
ROX should be treated as hazardous chemical waste.[8]

Waste Segregation and Collection:

Solid Waste:

Unused or expired 6-ROX powder should be collected in its original container or a clearly

labeled, sealed, and chemically resistant container.[8]

Contaminated consumables such as weighing paper, pipette tips, tubes, and gloves

should be collected in a designated, sealed plastic bag or container labeled "Hazardous

Chemical Waste" and "6-ROX contaminated debris."[8]

Liquid Waste:

Unused stock solutions of 6-ROX (dissolved in solvents like DMSO or DMF) must be

collected as hazardous liquid chemical waste.[8]

Aqueous solutions containing 6-ROX from experimental procedures should also be

collected for hazardous waste disposal. Do not pour down the drain.[9]

Collect liquid waste in a sturdy, sealed, and chemically compatible container. Secondary

containment should be used to prevent spills.[9]

Empty Containers:

The first rinse of a container that held 6-ROX should be collected as hazardous waste.[9]

Storage and Disposal:

Store all waste containers in a designated, well-ventilated, and clearly marked hazardous

waste accumulation area within the laboratory.[8]

Ensure all waste containers are properly labeled with the contents and associated hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_ROX_Maleimide_5_Isomer_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_ROX_Maleimide_5_Isomer_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_ROX_Maleimide_5_Isomer_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_ROX_Maleimide_5_Isomer_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_6_Hydroxybenzbromarone.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_6_Hydroxybenzbromarone.pdf
https://www.benchchem.com/product/b559604?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_6_Hydroxybenzbromarone.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_ROX_Maleimide_5_Isomer_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow your institution's Environmental Health and Safety (EHS) guidelines for the final

disposal of hazardous chemical waste.[8] Arrange for pickup by a certified hazardous waste

disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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